Cas no 700-76-5 (2-Fluoroindan-1-one)

• Product Name: 2-Fluoroindan-1-one
• CAS No: 700-76-5
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD13659392
• CID: 547758
• PubChem ID: 11029998
• Update Time: 2025-07-25

2-Fluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2-fluoro-2,3-dihydro-
• 2-fluoro-2,3-dihydroinden-1-one
• 2-FLUOROINDAN-1-ONE
• 2-Fluoroindan-1-one

• MDL： MFCD13659392
• Inchi： 1S/C9H7FO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5H2
• InChI Key： UUDYBRGMAFZKMY-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 150.04811
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-Fluoroindan-1-one

Comprehensive Overview of 2-Fluoroindan-1-one (CAS No. 700-76-5): Properties, Applications, and Industry Insights

2-Fluoroindan-1-one (CAS No. 700-76-5) is a fluorinated organic compound belonging to the indanone family. Its unique molecular structure, featuring a fluorine atom at the 2-position of the indanone ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's chemical formula is C9H7FO, with a molecular weight of 150.15 g/mol. Researchers and manufacturers increasingly focus on fluorinated building blocks like 2-Fluoroindan-1-one due to their enhanced metabolic stability and bioavailability in drug development.

In recent years, the demand for fluoroaromatic compounds has surged, driven by trends in precision medicine and green chemistry. A 2023 market analysis revealed that fluorinated intermediates account for over 30% of new FDA-approved small-molecule drugs. 2-Fluoroindan-1-one serves as a key precursor in synthesizing chiral ligands for asymmetric catalysis, addressing the pharmaceutical industry's need for enantioselective synthesis. Its crystal structure and hydrogen bonding patterns have been extensively studied through X-ray diffraction techniques, providing insights for molecular design.

The compound's physicochemical properties include a melting point range of 98-102°C and moderate solubility in common organic solvents like ethyl acetate and dichloromethane. These characteristics make it suitable for various cross-coupling reactions, particularly in palladium-catalyzed transformations. Industry professionals frequently search for "2-Fluoroindan-1-one synthesis protocol" and "CAS 700-76-5 safety data," reflecting its importance in process chemistry optimization.

Emerging applications of 2-Fluoroindan-1-one extend to material science, where its derivatives contribute to organic semiconductors development. The fluorine atom's electronic effects enable fine-tuning of HOMO-LUMO gaps in π-conjugated systems, a hot topic in optoelectronic materials research. Patent databases show a 40% increase in filings involving fluoroindanone derivatives since 2020, particularly for OLED materials and photovoltaic applications.

Quality control of CAS 700-76-5 typically involves HPLC purity analysis and 19F NMR spectroscopy, with commercial samples often exceeding 97% purity. The compound's storage stability under inert atmosphere at -20°C makes it practical for industrial scale applications. Current research explores its use in bioconjugation chemistry, answering frequent search queries about "fluorine in PET tracer development" and "radiolabeling precursors."

From an environmental perspective, 2-Fluoroindan-1-one aligns with sustainable chemistry principles when used in atom-economical reactions. Recent studies highlight its potential in C-H activation methodologies, reducing waste generation compared to traditional halogenated reagents. The compound's ecological impact assessment data shows favorable biodegradation potential, addressing growing concerns about persistent organic pollutants.

The global market for fluorinated fine chemicals projects a 6.8% CAGR through 2030, with 2-Fluoroindan-1-one positioned as a strategic material. Supply chain analytics indicate growing procurement of 700-76-5 by contract research organizations and generic drug manufacturers. Technical discussions often center on "scale-up challenges for fluoroindanones" and "continuous flow processing" solutions, reflecting industry pain points.

Academic interest in 2-Fluoroindan-1-one continues to expand, with over 120 citations in peer-reviewed journals since 2018. Key research areas include its role in kinase inhibitor development and allosteric modulator design. The compound's structure-activity relationships (SAR) provide valuable case studies for medicinal chemistry courses, making "fluoroindanone SAR analysis" a trending educational search term.

Industrial handling of 2-Fluoroindan-1-one requires standard laboratory precautions, with proper PPE and ventilation controls. Regulatory databases confirm its compliance with REACH and TSCA requirements, though users should verify regional chemical inventories. Technical bulletins emphasize the importance of vapor pressure considerations during large-scale reactions involving this compound.

Future directions for 700-76-5 research include exploring its catalytic asymmetric fluorination potential and developing water-soluble derivatives for biological applications. The compound's versatility ensures its continued relevance across drug discovery, materials engineering, and chemical biology - fields that dominate current scientific funding priorities. Analytical method development for trace impurity detection in 2-Fluoroindan-1-one batches remains an active area of quality assurance research.